Cas no 933786-79-9 ((4-(4-(Trifluoromethyl)phenoxy)phenyl)methanol)

(4-(4-(Trifluoromethyl)phenoxy)phenyl)methanol is a fluorinated aromatic alcohol with a molecular formula of C₁₄H₁₁F₃O₂. This compound features a trifluoromethyl-substituted phenoxy group attached to a benzyl alcohol moiety, imparting unique electronic and steric properties. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The hydroxymethyl group offers a reactive site for further derivatization, enabling its use as an intermediate in synthesizing more complex molecules. Its structural characteristics contribute to improved binding affinity in target interactions, particularly in drug discovery. The compound is typically supplied as a high-purity solid, ensuring consistency in research and industrial processes.
(4-(4-(Trifluoromethyl)phenoxy)phenyl)methanol structure
933786-79-9 structure
Product Name:(4-(4-(Trifluoromethyl)phenoxy)phenyl)methanol
CAS No:933786-79-9
MF:C14H11F3O2
MW:268.231154680252
CID:1038730
PubChem ID:57543181
Update Time:2025-05-28

(4-(4-(Trifluoromethyl)phenoxy)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-(4-(Trifluoromethyl)phenoxy)phenyl)methanol
    • 933786-79-9
    • [4-[4-(trifluoromethyl)phenoxy]phenyl]methanol
    • {4-[4-(Trifluoromethyl)phenoxy]phenyl}methanol
    • SCHEMBL1451054
    • DTXSID90727072
    • [4-(4-Trifluoromethyl-phenoxy)-phenyl]-methanol
    • 4-[4-(Trifluoromethyl)phenoxy]benzenemethanol
    • DB-396297
    • MDL: MFCD20130976
    • Inchi: 1S/C14H11F3O2/c15-14(16,17)11-3-7-13(8-4-11)19-12-5-1-10(9-18)2-6-12/h1-8,18H,9H2
    • InChI Key: DFIYQZIHZLMLHU-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)OC1C=CC(CO)=CC=1)(F)F

Computed Properties

  • Exact Mass: 268.07111408g/mol
  • Monoisotopic Mass: 268.07111408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.5Ų

(4-(4-(Trifluoromethyl)phenoxy)phenyl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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A2B Chem LLC
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abcr
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